Cas no 2137917-64-5 (ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate)

Ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate is a fluorinated pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure combines a difluoroethyl ester moiety with a pyrazole ring, offering unique reactivity and potential as a building block in synthetic chemistry. The difluoro substitution enhances metabolic stability and lipophilicity, making it valuable for drug discovery. The pyrazole group provides a versatile handle for further functionalization, enabling the synthesis of diverse heterocyclic compounds. This compound is particularly useful in the development of biologically active molecules, where its fluorine atoms can improve binding affinity and pharmacokinetic properties. It is typically handled under controlled conditions due to its sensitivity.

ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate structure

2137917-64-5 structure

Product Name:ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate

CAS No:2137917-64-5

MF:C₈H₁₀F₂N₂O₂

MW:204.174008846283

CID:6109011

PubChem ID:165463963

Update Time:2025-05-20

ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate
- EN300-789328
- 2137917-64-5
- Inchi： 1S/C8H10F2N2O2/c1-2-14-7(13)8(9,10)3-6-4-11-12-5-6/h4-5H,2-3H2,1H3,(H,11,12)
- InChI Key： XGRZROXWLYXACF-UHFFFAOYSA-N
- SMILES： FC(C(=O)OCC)(CC1C=NNC=1)F

Computed Properties

Exact Mass: 204.07103389g/mol
Monoisotopic Mass: 204.07103389g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 55Å²

ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate Pricemore >>

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Enamine	EN300-789328-1.0g	ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate	2137917-64-5	95%	1.0g	$1129.0	2024-05-22
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Enamine	EN300-789328-0.25g	ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate	2137917-64-5	95%	0.25g	$1038.0	2024-05-22
Enamine	EN300-789328-0.5g	ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate	2137917-64-5	95%	0.5g	$1084.0	2024-05-22
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Enamine	EN300-789328-5.0g	ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate	2137917-64-5	95%	5.0g	$3273.0	2024-05-22
Enamine	EN300-789328-10.0g	ethyl 2,2-difluoro-3-(1H-pyrazol-4-yl)propanoate	2137917-64-5	95%	10.0g	$4852.0	2024-05-22